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Compound of Interest

Compound Name: 1-Bromo-3,5-dinitrobenzene

Cat. No.: B094040

An In-depth Technical Guide to 1-Bromo-3,5-
dinitrobenzene

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of 1-Bromo-3,5-dinitrobenzene. The information is intended for
researchers, scientists, and professionals in the fields of chemical synthesis and drug
development.

Chemical Structure and Properties

1-Bromo-3,5-dinitrobenzene is an aromatic compound with the chemical formula
CeH3BrN204.[1][2] Its structure consists of a benzene ring substituted with one bromine atom
and two nitro groups at positions 1, 3, and 5, respectively.

Table 1: Chemical and Physical Properties of 1-Bromo-3,5-dinitrobenzene
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Property Value Reference

Molecular Formula CeH3BrN204 [1112]

Molecular Weight 247.00 g/mol [2][3]

CAS Number 18242-39-2 [1][2]
White to light yellow

Appearance (2]
powder/crystal

Melting Point 75-76 °C [4]

Boiling Point 309.335 °C at 760 mmHg [4]

Density 1.910 g/cm3 [4]

- Slightly soluble in water.

Solubility ) [1114]
Soluble in methanol.

Flash Point 140.881 °C [4]

Vapor Pressure

0.00117 mmHg at 25°C

[4]

Table 2: Spectroscopic Data of 1-Bromo-3,5-dinitrobenzene

Spectroscopy Data Reference

Spectra available, detailed
1H NMR peak list to be confirmed by [51[6]

experimental data.

Spectra available, detailed
IR Spectroscopy peak list to be confirmed by

experimental data.

Predicted m/z values: [M+H]*:
246.93491, [M+Na]*: [7]
268.91685, [M-H]~: 244.92035

Mass Spectrometry

Synthesis of 1-Bromo-3,5-dinitrobenzene
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The primary method for the synthesis of 1-Bromo-3,5-dinitrobenzene is the electrophilic
bromination of 1,3-dinitrobenzene. An alternative method involves the Hunsdiecker reaction of
silver 3,5-dinitrobenzoate.

Experimental Protocol: Bromination of 1,3-
Dinitrobenzene

This protocol is based on the reaction of 1,3-dinitrobenzene with N-bromosuccinimide (NBS) in
the presence of concentrated sulfuric acid.[1]

Materials:

1,3-Dinitrobenzene

e N-Bromosuccinimide (NBS)

e Concentrated Sulfuric Acid

e Ice water

¢ Dichloromethane

e Saturated brine solution

e Anhydrous magnesium sulfate

Procedure:

¢ In a reaction vessel, dissolve 30.0 g (0.18 mol) of 1,3-dinitrobenzene in 180 mL of
concentrated sulfuric acid.

¢ Heat the solution to 80°C, maintaining the temperature between 80-90°C.

e In 9 batches, add 44.5 g (0.25 mol) of N-bromosuccinimide (NBS) to the solution over a
period of 30 minutes.

 After the addition is complete, allow the reaction to proceed for the full 30 minutes.
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e Cool the reaction mixture to room temperature.
e Pour the cooled mixture into 600 mL of ice water to precipitate the product.

« Filter the white precipitate, wash it with water, and dry it to obtain 1-Bromo-3,5-
dinitrobenzene. A yield of approximately 93.7% can be expected.[1]

 For further purification, the crude product can be recrystallized from a suitable solvent or
purified by column chromatography.[1]

Logical Workflow for the Synthesis of 1-Bromo-3,5-
dinitrobenzene

Starting Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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